![molecular formula C13H20N2O2Si B1398857 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one CAS No. 879132-48-6](/img/structure/B1398857.png)
1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
Overview
Description
The compound “1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one” is a complex organic molecule that contains a pyrrolo[2,3-b]pyridin-2(3H)-one core structure. This core is substituted at the 1-position with a (2-(Trimethylsilyl)ethoxy)methyl group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolo[2,3-b]pyridin-2(3H)-one core suggests that the compound may have aromatic properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. The trimethylsilyl group, for example, is often used in organic synthesis due to its ability to protect reactive sites during a reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure .Scientific Research Applications
Chemical Variability and Properties
Research has highlighted the significant chemical variability and properties of compounds like 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one. Such compounds, including pyridine and benzimidazole derivatives, are noted for their diverse chemical properties and have been extensively studied. These compounds are crucial in various branches of chemistry due to their complex structures and the range of their protonated/deprotonated forms. Their spectroscopic properties, structures, magnetic properties, and biological as well as electrochemical activities are significant areas of study. This review underscores the potential for further exploration in this field, indicating that there might be many more properties and applications yet to be discovered (Boča, Jameson, & Linert, 2011).
Kinase Inhibitors
The pyrazolo[3,4-b]pyridine scaffold, similar in structure to this compound, has demonstrated versatility as a motif in the design of kinase inhibitors. This scaffold's ability to interact with kinases through multiple binding modes makes it a recurrent structure in numerous patents from various organizations. It often binds to the hinge region of the kinase but can also form other key interactions. The scaffold's structural similarity to both pyrrolo[2,3-b]pyridine and indazole allows it to achieve multiple kinase binding modes, thus presenting itself as a frequently encountered structure in kinase inhibitor development. This highlights the potential of compounds like this compound in therapeutic applications and drug design (Wenglowsky, 2013).
Hybrid Catalysts in Medicinal and Pharmaceutical Industries
The pyranopyrimidine core, closely related to the structure of this compound, is a vital precursor in the medicinal and pharmaceutical industries. This compound and its isomers have broad synthetic applications due to their bioavailability. The synthesis pathways for these compounds involve diversified hybrid catalysts, including organocatalysts, metal catalysts, and green solvents. This extensive study underscores the significance of these compounds and the potential of hybrid catalysts in developing lead molecules for the pharmaceutical industry (Parmar, Vala, & Patel, 2023).
Pyrrolidine in Drug Discovery
Compounds featuring the pyrrolidine ring, which share structural similarities with this compound, are widely used in medicinal chemistry for treating various human diseases. The pyrrolidine ring's sp3-hybridization and non-planarity offer a unique advantage in exploring pharmacophore space and increasing three-dimensional coverage. This review discusses bioactive molecules with target selectivity that feature the pyrrolidine ring, underlining the significance of such structures in drug discovery and the potential of compounds like this compound in this field (Li Petri et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2-trimethylsilylethoxymethyl)-3H-pyrrolo[2,3-b]pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2Si/c1-18(2,3)8-7-17-10-15-12(16)9-11-5-4-6-14-13(11)15/h4-6H,7-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCDIGHDOSSXBDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CCOCN1C(=O)CC2=C1N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70726649 | |
Record name | 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70726649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
879132-48-6 | |
Record name | 1-{[2-(Trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70726649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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